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Compound of Interest

Ethyl 4,4-
Compound Name: _
difluorocyclohexanecarboxylate

Cat. No.: B063153

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Ethyl 4,4-difluorocyclohexanecarboxylate,
a key fluorinated organic compound. It serves as a vital intermediate in complex chemical
syntheses, particularly within the pharmaceutical industry.[1] The introduction of fluorine atoms
significantly influences the molecule's electronic properties, enhancing its reactivity for specific
synthetic transformations.[1][2] This makes it a valuable building block in drug discovery and
development.[1]

Molecular Structure and Properties

Ethyl 4,4-difluorocyclohexanecarboxylate (CAS Number: 178312-47-5) is a derivative of
cyclohexane containing a geminal difluoro substitution at the C4 position and an ethyl ester
group.[3][4] Its unique difluoro-substituted structure makes it a sought-after component for
creating novel molecules with specific therapeutic properties.[1] The compound typically
appears as a colorless to yellowish liquid or oil.[2][3][5][6]

The physicochemical properties of Ethyl 4,4-difluorocyclohexanecarboxylate are
summarized in the table below for easy reference and comparison.
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Property

Value

CAS Number

178312-47-5[1][3][4][7]

Molecular Formula

CoH14F202[4][7][8]

Molecular Weight 192.21 g/mol [3][4][7][8]
ethyl 4,4-difluorocyclohexane-1-carboxylate[3]
IUPAC Name
[4]
Density 1.10+£ 0.1 g/cm3
Boiling Point 84-86 °C (at 8 mmHg)[4][5]

Physical Form

Liquid / Colorless Oil[3][6]

SMILES

CCOC(=0)C1CCC(CCL)(F)F[4][8]

InChl Key

HZZDWLBBNSDYQM-UHFFFAOY SA-N[3][4][8]

Experimental Protocols

A common method for the synthesis of Ethyl 4,4-difluorocyclohexanecarboxylate involves

the fluorination of a ketone precursor. The following protocol is based on the conversion of ethyl

4-oxocyclohexanecarboxylate.

Objective: To synthesize Ethyl 4,4-difluorocyclohexanecarboxylate via fluorination of the

corresponding ketone using diethylaminosulfur trifluoride (DAST).

Materials:

Ethyl 4-oxocyclohexanecarboxylate (5 g, 29 mmol)

Diethylaminosulfur trifluoride (DAST) (7.7 mL)

Carbon tetrachloride (CCla) (75 mL)

Water (H20)

Anhydrous sodium sulfate (Na2S0a)
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o Standard laboratory glassware and stirring apparatus

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve diethylaminosulfur trifluoride (DAST)
in 75 mL of carbon tetrachloride (CCls). Cool the solution to 0 °C using an ice bath.

o Addition of Reactant: Slowly add ethyl 4-oxocyclohexanecarboxylate (5 g, 29 mmol)
dropwise to the cooled DAST solution.

o Reaction: Once the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 16 hours.

o Workup: After 16 hours, quench the reaction by the slow and cautious addition of water.
Separate the organic phase from the aqueous phase.

 Purification: Wash the separated organic phase with water. Dry the organic layer over
anhydrous sodium sulfate (Naz2SOa).

« |solation: Purify the crude product by distillation to yield Ethyl 4,4-
difluorocyclohexanecarboxylate as a colorless oil (4.2 g, 71% vyield).[6]

Visualizations

The following diagrams illustrate the molecular structure and a key synthetic application of
Ethyl 4,4-difluorocyclohexanecarboxylate.

Caption: Molecular structure of Ethyl 4,4-difluorocyclohexanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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